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Compound of Interest

Compound Name: N-Trityl-L-histidine-propylamide

Cat. No.: B13824893

Get Quote

Scope & Chemical Identity
Purpose: This guide defines the operational protocols for the safe containment, segregation,

and disposal of N-Trityl-L-histidine-propylamide (CAS: 171176-63-9).[1] It is designed for

laboratory personnel to ensure compliance with RCRA (Resource Conservation and Recovery

Act) standards and local environmental health and safety (EHS) regulations.[1]

Chemical Profile: N-Trityl-L-histidine-propylamide is a specialized histidine derivative often

used as a building block in peptide synthesis or as a reference standard in proteomics.[1] While

often classified as non-hazardous under GHS criteria, its role as a bioactive intermediate

necessitates strict "Universal Precautions."[1]
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Property Data

Chemical Name N(im)-Trityl-L-histidine-propylamide

CAS Number 171176-63-9

Molecular Formula C₂₈H₃₀N₄O

Molecular Weight 438.56 g/mol

Physical State Solid (White to off-white powder)

Solubility
Soluble in organic solvents (DMSO, DMF,

Methanol); low water solubility.[1][2]

Acidity/Stability
Acid-labile (Trityl group cleaves in acidic

conditions).[1] Stable under normal storage.

Hazard Assessment & Safety Logic
The "Non-Hazardous" Misconception
Although Safety Data Sheets (SDS) for this specific compound often list it as "Not a hazardous

substance or mixture" according to GHS standards [1, 2], this classification applies to acute

toxicity and transport regulations. In a research setting, you must treat it as a Chemical Waste

due to:

Bioactivity Potential: As a histidine derivative, it may possess uncharacterized biological

activity.

Environmental Persistence: The bulky trityl (triphenylmethyl) group is lipophilic and resistant

to rapid biodegradation.

Regulatory Conservatism: Most institutional EHS bodies mandate that all synthesized

organic intermediates be incinerated rather than landfilled.[1]

Incompatibility Alert
Strong Oxidizers: Reacts vigorously.[1] Keep away from perchlorates, peroxides, and

permanganates.
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Strong Acids: Contact with strong acids (e.g., TFA, HCl) will cleave the trityl group, releasing

triphenylmethanol and the free histidine derivative. This is not dangerous but alters the waste

profile.

Waste Segregation Workflow
Effective disposal begins with segregation.[1] Mixing this compound with incompatible waste

streams (e.g., aqueous acids) can complicate downstream incineration.

Decision Tree: Disposal Pathway
The following diagram illustrates the logical flow for categorizing N-Trityl-L-histidine-
propylamide waste.
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Waste Generation:
N-Trityl-L-histidine-propylamide

Determine Physical State

Solid Waste
(Pure Powder or Contaminated Debris)

Liquid Waste
(Dissolved in Solvent)

Container: High-Density Polyethylene (HDPE)
Label: 'Solid Chemical Waste'

Identify Solvent Base

Final Disposal:
High-Temperature Incineration

Halogenated Waste
(e.g., DCM, Chloroform)

Bin: 'Halogenated Organic'

Contains Halogens

Non-Halogenated Waste
(e.g., DMSO, MeOH, DMF)

Bin: 'Non-Halogenated Organic'

No Halogens

Click to download full resolution via product page

Caption: Logical segregation workflow ensuring compatibility with standard chemical

incineration streams.

Detailed Disposal Protocols
Protocol A: Disposal of Pure Solid or Debris
Scenario: You have expired pure powder, weighing paper, or contaminated gloves.
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Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a clear

plastic waste bag (double-bagged) specifically designated for "Solid Chemical Waste."[1]

Labeling:

Attach a hazardous waste tag.[1]

Chemical Name: Write "N-Trityl-L-histidine-propylamide" fully. Do not use abbreviations

like "Trt-His".

Hazards: Check "Toxic" (as a precaution) or "Irritant" if required by local EHS.[1]

Procedure:

Sweep up any loose powder using a dedicated brush and pan.

Place the powder and any contaminated weighing boats directly into the container.

Cap the container tightly when not in use.[3]

Protocol B: Disposal of Solutions (Reaction Mixtures)
Scenario: The compound is dissolved in a solvent (e.g., DMF or DCM) after a synthesis step.[4]

Identify the Primary Solvent: The disposal stream is dictated by the solvent, not the solute

(since the solute concentration is usually <5%).

If DCM (Dichloromethane): Use the Halogenated waste stream.

If DMF, DMSO, Methanol, or Acetonitrile: Use the Non-Halogenated waste stream.

Quenching (If Reactive Reagents Present):

If the solution also contains coupling reagents (e.g., EDC, DCC) or scavengers, ensure

they are quenched before bottling.

Note: N-Trityl-L-histidine-propylamide itself does not require quenching.[1]

Pouring:
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Use a funnel to prevent spills.[1]

Leave at least 10% headspace in the bottle for expansion.

Labeling: List all components (e.g., "95% DMF, 5% N-Trityl-L-histidine-propylamide").

Emergency Procedures (Spill Response)
Minor Spill (< 10 g solid):

PPE: Wear nitrile gloves, lab coat, and safety glasses.

Containment: Avoid raising dust.[1][3][5][6][7][8] Cover the spill with a damp paper towel to

minimize airborne particles.

Cleanup:

Sweep the damp material into a dustpan.

Clean the surface with soap and water.[5][6][7]

Dispose of all cleanup materials as Solid Chemical Waste (Protocol A).[1]

Major Spill (> 100 g or Liquid Release):

Evacuate: Inform nearby personnel.

Ventilate: If in solution (especially DCM), ensure fume hoods are active.[1]

Contact EHS: Report the spill immediately if it enters drains or waterways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. aapep.bocsci.com [aapep.bocsci.com]

2. N(im)-Trityl-L-histidine-propylamide | CAS 171176-63-9 | SCBT - Santa Cruz
Biotechnology [scbt.com]

3. spectrumchemical.com [spectrumchemical.com]

4. benchchem.com [benchchem.com]

5. westliberty.edu [westliberty.edu]

6. peptide.com [peptide.com]

7. peptide.com [peptide.com]

8. fishersci.ca [fishersci.ca]

To cite this document: BenchChem. [Proper Disposal Procedures for N-Trityl-L-histidine-
propylamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13824893/docs#proper-disposal-procedures-for-n-
trityl-l-histidine-propylamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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